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Compound of Interest

Compound Name: 2-Bromocinnamic acid

Cat. No.: B016695 Get Quote

Essential Safety and Handling Guide for 2-
Bromocinnamic Acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromocinnamic acid.

Adherence to these procedures is essential for ensuring laboratory safety and proper chemical

management.

Chemical Identifier:

Name: 2-Bromocinnamic acid

CAS Number: 7345-79-1

Molecular Formula: C₉H₇BrO₂

Hazard Summary: 2-Bromocinnamic acid is a solid crystalline substance that can cause

significant irritation.[1][2] It is classified as causing skin irritation (Category 2), serious eye

irritation (Category 2), and may cause respiratory irritation (Category 3).[1][2][3][4]
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Hazard Statement GHS Classification Description

H315 Skin Irritation, Category 2 Causes skin irritation.[2][4][5]

H319
Serious Eye Irritation,

Category 2A

Causes serious eye irritation.

[2][4][5]

H335

Specific Target Organ Toxicity

— Single Exposure, Category

3

May cause respiratory

irritation.[2][4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Bromocinnamic
acid to minimize exposure and ensure personal safety.

Equipment Specification Rationale

Eye and Face Protection
Safety glasses with side-

shields or goggles.

Protects against dust particles

and splashes that can cause

serious eye irritation.[6][7]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact which

can lead to irritation. Gloves

must be inspected before use

and disposed of properly.[2][6]

Respiratory Protection
NIOSH (US) or CEN (EU)

approved respirator.

Required when handling the

powder to avoid inhalation and

respiratory tract irritation.[2][3]

Use in a well-ventilated area is

crucial.[1][3]

Protective Clothing Laboratory coat.

Protects against skin contact

and contamination of personal

clothing.[3]

Operational Plan: Step-by-Step Handling Protocol
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1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

of dust.[1][3]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Before starting, confirm that all necessary PPE is available and in good condition.

2. Handling the Chemical:

Wear all required PPE as specified in the table above.

Avoid the formation of dust when handling the solid material.[2][3]

Do not get the chemical in your eyes, on your skin, or on your clothing.[3]

Avoid breathing in dust or fumes.[3]

Wash hands thoroughly after handling the substance.[1][3]

3. In Case of Exposure or Spill:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1][3] Remove contact lenses if present and easy to do.[1][3] Seek medical attention

if irritation persists.[1][3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]

[3] If skin irritation occurs, get medical advice.[3] Contaminated clothing should be removed

and washed before reuse.[1][3]

Inhalation: Move the affected person to fresh air.[1][3] If breathing is difficult, provide artificial

respiration.[2] Seek medical attention if you feel unwell.[1][3]

Ingestion: Clean the mouth with water and drink plenty of water afterwards.[1] Do not induce

vomiting. Seek medical attention if symptoms occur.[1]
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Spill: Use personal protective equipment.[2] Sweep up the spilled solid, avoiding dust

formation, and place it into a suitable, closed container for disposal.[1][2]

Disposal Plan
Waste Classification: This waste is classified as hazardous.[1]

Disposal Method: Dispose of the contents and the container to an approved waste disposal

plant.[1][3] Do not allow the product to enter drains.[2]

Contaminated Packaging: Dispose of the container at a hazardous or special waste

collection point.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

